Cas no 951996-43-3 (3-(4-methoxyphenyl)-9-(2,2,6,6-tetramethylpiperidin-4-yl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one)

• Product Name: 3-(4-methoxyphenyl)-9-(2,2,6,6-tetramethylpiperidin-4-yl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one
• CAS No: 951996-43-3
• MF: C₂₇H₃₂N₂O₄
• MW: 448.553987503052
• CID: 5431346
• Update Time: 2025-07-14

3-(4-methoxyphenyl)-9-(2,2,6,6-tetramethylpiperidin-4-yl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenyl)-9-(2,2,6,6-tetramethylpiperidin-4-yl)-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one
• 4H,8H-Pyrano[2,3-f][1,3]benzoxazin-4-one, 9,10-dihydro-3-(4-methoxyphenyl)-9-(2,2,6,6-tetramethyl-4-piperidinyl)-
• 3-(4-methoxyphenyl)-9-(2,2,6,6-tetramethylpiperidin-4-yl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one

• Inchi： 1S/C27H32N2O4/c1-26(2)12-18(13-27(3,4)28-26)29-14-21-23(33-16-29)11-10-20-24(30)22(15-32-25(20)21)17-6-8-19(31-5)9-7-17/h6-11,15,18,28H,12-14,16H2,1-5H3
• InChI Key： SMKDFOJGZWDOBP-UHFFFAOYSA-N
• SMILES： O1C2=CC=C3C(=O)C(C4=CC=C(OC)C=C4)=COC3=C2CN(C2CC(C)(C)NC(C)(C)C2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 4'-O-methylated isoflavonoids

Additional information on 3-(4-methoxyphenyl)-9-(2,2,6,6-tetramethylpiperidin-4-yl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one

Recent Advances in the Study of 3-(4-methoxyphenyl)-9-(2,2,6,6-tetramethylpiperidin-4-yl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one (CAS: 951996-43-3)

The compound 3-(4-methoxyphenyl)-9-(2,2,6,6-tetramethylpiperidin-4-yl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one (CAS: 951996-43-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique chromeno-oxazine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy.

One of the key areas of research has been the compound's role as a potential inhibitor of histone deacetylases (HDACs), a class of enzymes implicated in epigenetic regulation and cancer progression. Preliminary in vitro studies have demonstrated that 3-(4-methoxyphenyl)-9-(2,2,6,6-tetramethylpiperidin-4-yl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one exhibits selective inhibition against HDAC6, with an IC50 value in the nanomolar range. This selectivity is attributed to the compound's ability to bind to the unique structural features of the HDAC6 catalytic domain, as revealed by X-ray crystallography studies.

In addition to its HDAC inhibitory activity, recent investigations have explored the compound's potential in neurodegenerative diseases. The tetramethylpiperidinyl moiety within its structure suggests possible neuroprotective properties, potentially through the scavenging of reactive oxygen species (ROS) or modulation of mitochondrial function. Animal models of Alzheimer's disease have shown that administration of this compound leads to a reduction in amyloid-beta plaque formation and improvement in cognitive function, although further studies are needed to validate these findings.

From a synthetic chemistry perspective, novel routes for the scalable production of 3-(4-methoxyphenyl)-9-(2,2,6,6-tetramethylpiperidin-4-yl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one have been developed. These methods emphasize green chemistry principles, utilizing catalytic asymmetric synthesis and minimizing the use of hazardous reagents. The improved synthetic accessibility has facilitated more extensive structure-activity relationship (SAR) studies, leading to the identification of analogs with enhanced potency and reduced off-target effects.

Pharmacokinetic profiling of the compound has revealed favorable properties, including good oral bioavailability and blood-brain barrier penetration. However, challenges remain in optimizing its metabolic stability, as cytochrome P450-mediated oxidation of the methoxyphenyl group has been observed. Current research efforts are focused on addressing these limitations through targeted structural modifications while maintaining the compound's therapeutic efficacy.

In conclusion, 3-(4-methoxyphenyl)-9-(2,2,6,6-tetramethylpiperidin-4-yl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one represents a promising scaffold for the development of novel therapeutic agents. Its multifaceted biological activities, combined with recent advances in synthetic accessibility and structural optimization, position it as a valuable candidate for further preclinical development. Future research directions may include exploring its potential in combination therapies and expanding its applications to other disease areas beyond oncology and neurodegeneration.